4-Iodo-3-methylbenzoic acid
Cat. No. B1302337
Key on ui cas rn:
52107-87-6
M. Wt: 262.04 g/mol
InChI Key: DKMIWBBIVNNAMG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[BH3:15].[CH2:16]1[O:17][CH2:18][CH2:19][CH2:20]1.[CH3:12][S:13][CH3:14].[I:1][c:2]1[c:3]([CH3:11])[cH:4][c:5]([C:6](=[O:7])[OH:8])[cH:9][cH:10]1>>[I:1][c:2]1[c:3]([CH3:11])[cH:4][c:5]([CH2:6][OH:7])[cH:9][cH:10]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
B
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
C1CCOC1
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
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Smiles
|
CSC
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Cc1cc(C(=O)O)ccc1I
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc1cc(CO)ccc1I
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
